Cas no 1638140-92-7 (4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one)
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2,2-dimethyl-5-[2-(methylthio)-4-pyrimidinyl]-3(2H)-furanone
- 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
-
- Inchi: 1S/C11H11BrN2O2S/c1-11(2)9(15)7(12)8(16-11)6-4-5-13-10(14-6)17-3/h4-5H,1-3H3
- InChI Key: JBKDPGYAOUJLOE-UHFFFAOYSA-N
- SMILES: O1C(C2C=CN=C(SC)N=2)=C(Br)C(=O)C1(C)C
Experimental Properties
- Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 399.4±42.0 °C(Predicted)
- pka: 1.77±0.31(Predicted)
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-100MG |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 100MG |
¥ 1,920.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-250MG |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 250MG |
¥ 3,075.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-500MG |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 500MG |
¥ 5,121.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-1G |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 1g |
¥ 7,682.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-5G |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 5g |
¥ 23,047.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-100mg |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 100mg |
¥1920.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-250mg |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 250mg |
¥3075.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-500mg |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 500mg |
¥5121.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-1g |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 1g |
¥7682.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0481-100.0mg |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one |
1638140-92-7 | 95% | 100.0mg |
¥1920.0000 | 2025-04-12 |
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one
Research Brief on 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one (CAS: 1638140-92-7)
4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one (CAS: 1638140-92-7) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furanone and pyrimidine moieties, exhibits promising potential as a scaffold for the development of new therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.
The synthesis of 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one involves a multi-step process that includes the condensation of 2-methylsulfanylpyrimidine-4-carbaldehyde with a brominated furanone derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. The bromine substituent at the 4-position of the furanone ring is particularly noteworthy, as it provides a reactive site for further functionalization, enabling the development of diverse analogs with tailored biological activities.
In terms of biological activity, preliminary studies have demonstrated that 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one exhibits moderate inhibitory effects against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. The study highlighted the compound's ability to induce apoptosis in cancer cell lines while exhibiting minimal cytotoxicity toward normal cells, suggesting a favorable therapeutic window.
Further investigations into the structure-activity relationship (SAR) of 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one have revealed that modifications to the pyrimidine ring, particularly the methylsulfanyl group, can significantly influence its binding affinity and selectivity. For example, replacing the methylsulfanyl group with a more polar substituent was found to enhance the compound's solubility and bioavailability, albeit at the cost of reduced potency. These findings underscore the importance of balancing lipophilicity and polarity in the design of derivatives based on this scaffold.
Recent computational studies have also shed light on the molecular interactions between 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one and its biological targets. Molecular docking simulations have identified key hydrogen bonds and hydrophobic interactions that contribute to the compound's binding mode, providing valuable insights for the rational design of more potent and selective inhibitors. Additionally, in vivo pharmacokinetic studies in rodent models have shown that the compound exhibits acceptable oral bioavailability and a half-life suitable for once-daily dosing, further supporting its potential as a lead compound for drug development.
Despite these promising findings, challenges remain in the optimization of 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one for clinical applications. Issues such as metabolic stability, off-target effects, and potential toxicity in long-term use require further investigation. Ongoing research is focused on addressing these challenges through the synthesis of prodrugs, formulation strategies, and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into preclinical and clinical trials.
In conclusion, 4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one (CAS: 1638140-92-7) represents a promising chemical scaffold with diverse therapeutic potential. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further exploration in drug discovery. Future research should prioritize the optimization of its pharmacokinetic and pharmacodynamic properties, as well as the elucidation of its mechanisms of action in relevant disease models. The continued development of this compound could pave the way for novel treatments targeting cancer, inflammation, and other pathological conditions.
1638140-92-7 (4-bromo-2,2-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)furan-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)